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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding and optimizing the dyeing of
various substrates with Acid Black 107, with a primary focus on the critical role of pH. Acid
Black 107 is a 1:2 metal complex acid dye used for dyeing protein and polyamide fibers such
as wool, silk, and nylon.[1][2][3][4][5][6] The pH of the dye bath is a crucial parameter that
significantly influences the dye uptake, levelness, and overall fastness properties of the final
dyed material.

Introduction to Acid Black 107 Dyeing

Acid Black 107 is an anionic dye that forms strong bonds with fibers containing cationic
groups.[7][8] The dyeing mechanism primarily relies on the electrostatic attraction between the
negatively charged sulfonate groups of the dye molecule and the positively charged amino
groups of the fibers.[7][8] The protonation of these amino groups is highly dependent on the pH
of the dye bath, making pH control essential for achieving optimal and reproducible dyeing
results.[7]

Influence of pH on Dyeing Different Substrates

The optimal pH for dyeing with Acid Black 107 varies depending on the substrate due to
differences in their chemical structure and isoelectric points.
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o Wool: Wool is an amphoteric protein fiber containing both amino and carboxylic acid groups.
[8] In acidic conditions, the amino groups are protonated (-NH3+), creating cationic sites for
the anionic dye to bind.[7][8] A lower pH generally leads to a higher rate of dye exhaustion.
For Acid Black 107, a neutral to slightly acidic pH range of 5.0 to 6.0 is recommended for
wool to ensure good dye uptake and minimize fiber damage.[1]

» Silk: Silk, another protein fiber, has a similar dyeing mechanism to wool. However, it is more
sensitive to harsh acidic conditions. Therefore, a neutral or weakly acidic dyebath is typically
used for dyeing silk with Acid Black 107 to achieve a good balance between dye exhaustion
and preserving the fiber's natural luster and softness.[1]

» Nylon: Nylon is a synthetic polyamide fiber that also contains amino end groups that can be
protonated in an acidic medium.[9] For dyeing nylon with Acid Black 107, a neutral pH of
7.0 to 8.0 is often recommended.[1]

Table 1: Recommended pH Ranges for Acid Black 107 Dyeing

Recommended pH Recommended
Substrate . Notes
Range Acid/Buffer

Lowering the pH

Acetic Acid / increases dye uptake
Wool 5.0-6.0 ]
Ammonium Acetate but may affect
levelness.[1]
A weakly acidic to
) Acetic Acid / neutral bath is
Silk 6.0-7.0 ]
Ammonium Sulfate preferred to protect
the fiber.[1]
A neutral bath is
Nylon 7.0-8.0 Ammonium Sulfate recommended for

optimal results.[1]

Table 2: lllustrative Effect of pH on Dye Exhaustion (%) for Acid Black 107
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Substrate pH 4.0 pH 5.0 pH 6.0 pH7.0 pH 8.0
Wool ~95% ~90% ~85% ~75% ~65%
Silk ~90% ~88% ~82% ~78% ~70%
Nylon ~80% ~85% ~88% ~92% ~90%

Note: The data in this table is illustrative and based on the general principles of acid dyeing.
Actual exhaustion rates may vary depending on specific dyeing conditions such as
temperature, time, and liquor ratio.

Experimental Protocols

Materials and Reagents
o Acid Black 107 (C.I. 12218-96-1)

e Substrates: Wool, Silk, or Nylon fabric/yarn

o Acetic Acid (Glacial)

e Ammonium Acetate or Ammonium Sulfate

e Sodium Acetate

e Deionized Water

e pH meter

e Dyeing apparatus (e.g., water bath with beakers or a laboratory dyeing machine)

» Spectrophotometer for colorimetric analysis (optional)

Preparation of Dyeing Solutions

» Dye Stock Solution (1% wi/v): Accurately weigh 1.0 g of Acid Black 107 powder and dissolve
it in a small amount of hot deionized water. Make up the final volume to 100 mL with
deionized water.
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o Buffer Solutions: Prepare a series of buffer solutions to control the pH of the dye bath. For
example, for a pH range of 4.0 to 6.0, use acetic acid/sodium acetate buffers. For a more
neutral range, ammonium acetate or ammonium sulfate can be used.

General Dyeing Protocol

e Substrate Preparation: Weigh the dry substrate material (e.g., 5.0 g). Thoroughly wet the
substrate in deionized water before dyeing.

o Dye Bath Preparation: Prepare the dye bath with the desired concentration of Acid Black
107 (e.g., 2% on weight of fiber, owf), the appropriate buffer to achieve the target pH, and
any other auxiliaries like leveling agents if required. The liquor ratio (ratio of the volume of
dye bath to the weight of the substrate) is typically set at 40:1.

» Dyeing Process:
o Place the wetted substrate in the dye bath at an initial temperature of 40°C.

o Gradually raise the temperature of the dye bath to the dyeing temperature (e.g., 90-100°C
for wool and nylon, 85-90°C for silk) at a rate of 2°C per minute.

o Maintain the dyeing at this temperature for 60 minutes, with occasional stirring to ensure
even dyeing.

o After 60 minutes, allow the dye bath to cool down slowly to about 60°C.
e Rinsing and Drying:

o Remove the dyed substrate from the bath and rinse it thoroughly with cold water until the
water runs clear.

o Squeeze out the excess water and allow the substrate to air dry at room temperature.

Visualizations
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Caption: Experimental workflow for dyeing with Acid Black 107.
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Caption: Effect of pH on the interaction between Acid Black 107 and fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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